![molecular formula C14H18BrNO3 B3881554 2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide](/img/structure/B3881554.png)
2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide
Overview
Description
2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide, also known as BMA-12, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. BMA-12 belongs to the class of compounds known as peroxisome proliferator-activated receptor (PPAR) agonists, which have been shown to have anti-inflammatory, anti-cancer, and metabolic effects.
Mechanism of Action
2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide exerts its effects through activation of PPARs, specifically PPARα and PPARγ. Activation of PPARα has been shown to have anti-inflammatory and anti-cancer effects, while activation of PPARγ has been shown to improve insulin sensitivity and glucose metabolism.
Biochemical and Physiological Effects:
2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide has been shown to have several biochemical and physiological effects, including inhibition of cell proliferation, induction of cell death, reduction of inflammation, and improvement of insulin sensitivity and glucose metabolism.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide in lab experiments is its specificity for PPARα and PPARγ, which allows for targeted effects on specific pathways. One limitation is the potential for off-target effects, which may complicate data interpretation.
Future Directions
Future research on 2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide could focus on its potential therapeutic applications in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, further studies could investigate the mechanisms underlying the effects of 2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide, as well as the potential for combination therapies with other drugs. Finally, the development of more efficient synthesis methods for 2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide could facilitate its use in future research.
Scientific Research Applications
2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. In cancer, 2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide has been shown to inhibit tumor growth and induce cell death in several types of cancer cells, including breast, prostate, and lung cancer cells. In diabetes, 2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide has been shown to improve insulin sensitivity and glucose metabolism in animal models. In inflammation, 2-(2-bromo-4-methylphenoxy)-N-(tetrahydro-2-furanylmethyl)acetamide has been shown to reduce inflammation in animal models of arthritis and colitis.
properties
IUPAC Name |
2-(2-bromo-4-methylphenoxy)-N-(oxolan-2-ylmethyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18BrNO3/c1-10-4-5-13(12(15)7-10)19-9-14(17)16-8-11-3-2-6-18-11/h4-5,7,11H,2-3,6,8-9H2,1H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJXUZGCQCARNKY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)NCC2CCCO2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18BrNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.